Cas no 192767-46-7 (Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate)

Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate structure
192767-46-7 structure
Product Name:Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
CAS No:192767-46-7
MF:C12H19NO4
MW:241.28356385231
CID:2117316
Update Time:2023-08-04

Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
    • HNPOSBLBOOYMLT-UHFFFAOYSA-N
    • 1-(tert-Butoxycarbonyl)-3-(acetoxymethyl)-3-pyrroline
    • 3-acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester
    • 3-Acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert-butylester
    • Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
    • Inchi: 1S/C12H19NO4/c1-9(14)16-8-10-5-6-13(7-10)11(15)17-12(2,3)4/h5H,6-8H2,1-4H3
    • InChI Key: HNPOSBLBOOYMLT-UHFFFAOYSA-N
    • SMILES: O(C(N1CC=C(COC(C)=O)C1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Topological Polar Surface Area: 55.8
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